Cas no 62776-10-7 (1,3-Propanediamine, N,N'-bis(6-chloro-3-pyridazinyl)-)

1,3-Propanediamine, N,N'-bis(6-chloro-3-pyridazinyl)- structure
62776-10-7 structure
Product Name:1,3-Propanediamine, N,N'-bis(6-chloro-3-pyridazinyl)-
CAS No:62776-10-7
MF:C11H12Cl2N6
MW:299.159178733826
CID:431625
PubChem ID:12322551
Update Time:2025-04-19

1,3-Propanediamine, N,N'-bis(6-chloro-3-pyridazinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediamine, N,N'-bis(6-chloro-3-pyridazinyl)-
    • N,N'-bis(6-chloropyridazin-3-yl)propane-1,3-diamine
    • DTXSID40488843
    • 62776-10-7
    • N~1~,N~3~-Bis(6-chloropyridazin-3-yl)propane-1,3-diamine
    • Inchi: 1S/C11H12Cl2N6/c12-8-2-4-10(18-16-8)14-6-1-7-15-11-5-3-9(13)17-19-11/h2-5H,1,6-7H2,(H,14,18)(H,15,19)
    • InChI Key: HKTZJDKPNYRPRX-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(N=N1)NCCCNC1=CC=C(N=N1)Cl

Computed Properties

  • Exact Mass: 298.05036
  • Monoisotopic Mass: 298.0500498g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • PSA: 75.62
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